Cas no 6540-78-9 (acridine-9(10H)-thione)

acridine-9(10H)-thione structure
acridine-9(10H)-thione structure
Product Name:acridine-9(10H)-thione
CAS No:6540-78-9
MF:C13H9NS
MW:211.282261610031
CID:961861
PubChem ID:2818474
Update Time:2025-04-19

acridine-9(10H)-thione Chemical and Physical Properties

Names and Identifiers

    • acridine-9(10H)-thione
    • 9-Acridanthione
    • 10H-acridine-9-thione
    • 3,10'-Bi-10H-phenoxazine
    • 3,10'-Biphenoxazin
    • 3,10'-diphenoxazine
    • Thio-9 acridanone
    • InChI=1/C13H9NS/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1-8H,(H,14,15
    • 9-Acridinethiol
    • NSC521164
    • 9-mercaptoacridine
    • Acridine-9-thiol
    • Thioacridone
    • CCG-253894
    • 6540-78-9
    • 9-Acridinethiol #
    • 85842-92-8
    • UNII-QCJ587J6UO
    • AKOS005394884
    • NSC 521164
    • SCHEMBL745474
    • QCJ587J6UO
    • Acridine-9-thiole
    • NSC-521164
    • STK092237
    • HS-8397
    • SCHEMBL9291584
    • 9(10H)-ACRIDINONE, THIO-
    • FLCWLOFMVFESNI-UHFFFAOYSA-N
    • 9-acridinethione
    • 9,10-DIHYDROACRIDINE-9-THIONE
    • DTXSID60215714
    • CHEBI:183750
    • 9(10H)-Acridinethione
    • DS-009294
    • Inchi: 1S/C13H9NS/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1-8H,(H,14,15)
    • InChI Key: FLCWLOFMVFESNI-UHFFFAOYSA-N
    • SMILES: S=C1C2C=CC=CC=2NC2C=CC=CC=21

Computed Properties

  • Exact Mass: 211.04600
  • Monoisotopic Mass: 211.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 377.6°C at 760 mmHg
  • Flash Point: 182.2°C
  • Refractive Index: 1.742
  • PSA: 47.88000
  • LogP: 4.05060
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